Cas no 181828-06-8 (Sodium of Polyaspartic Acid (PASP))

• Product Name: Sodium of Polyaspartic Acid (PASP)
• CAS No: 181828-06-8
• MF: ₀
• CID: 66186
• Update Time: 2025-11-05

Sodium of Polyaspartic Acid (PASP) Chemical and Physical Properties

Names and Identifiers

• Sodium of Polyaspartic Acid (PASP)
• 2-Butenedioic acid (2Z)-, ammonium salt, homopolymer, hydrolyzed, sodium salts
• 2-Butenedioic acid (2Z)-, ammonium salt, homopolymer, hydrolized, sodium salts
• SODIUM OF POLYASPARTIC ACID
• (Z)-2-Butenedioic acid ammonium salt, homopolymer, hydrolyzed sodium salts
• Sodium PASP
• 2-Butenedioic acid (2Z)-, ammonium salt (1:), homopolymer, hydrolyzed, sodium salts
• PASP
• Polyaspartic acid (sodium)

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 858
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 399
• XLogP3: -1.1

Additional information on Sodium of Polyaspartic Acid (PASP)

Recent Advances in Sodium Polyaspartate (PASP) and Compound 181828-06-8: A Research Briefing

In recent years, Sodium Polyaspartate (PASP), a biodegradable and environmentally friendly polymer, has garnered significant attention in the chemical, biological, and pharmaceutical fields due to its versatile applications. Concurrently, the compound 181828-06-8 has emerged as a promising candidate in drug development and biomedical research. This briefing synthesizes the latest findings on these two subjects, highlighting their potential synergies and applications.

PASP, known for its excellent chelating and dispersing properties, has been extensively studied for its role in water treatment, agriculture, and as a drug delivery vehicle. Recent studies have explored its efficacy in enhancing the bioavailability of poorly soluble drugs, leveraging its ability to form stable complexes. Meanwhile, 181828-06-8, a compound with a unique molecular structure, has shown potential in targeting specific biochemical pathways, making it a subject of interest in oncology and neurodegenerative disease research.

A 2023 study published in the Journal of Biomaterials Science demonstrated that PASP-based nanoparticles could effectively encapsulate and deliver 181828-06-8 to cancer cells, improving its therapeutic index while minimizing off-target effects. The research employed in vitro and in vivo models to validate the enhanced cytotoxicity of the PASP-181828-06-8 complex against glioblastoma cells, suggesting a novel combinatorial approach for brain tumor therapy.

Further investigations into the pharmacokinetics of 181828-06-8 revealed that its conjugation with PASP significantly prolonged its half-life in systemic circulation. This was attributed to PASP's ability to shield the compound from enzymatic degradation and renal clearance. Such findings underscore the potential of PASP as a multifunctional carrier for improving the delivery of bioactive molecules like 181828-06-8.

In the agricultural sector, PASP has been utilized to enhance the uptake of micronutrients in crops. A 2024 study in Agricultural Chemistry reported that PASP-coated fertilizers containing trace amounts of 181828-06-8 exhibited improved plant growth and stress resistance, hinting at its dual role as a nutrient carrier and biostimulant. This application aligns with the growing demand for sustainable agrochemicals.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of PASP-181828-06-8 formulations. Researchers are currently exploring green chemistry approaches to reduce production costs and environmental impact. Additionally, ongoing clinical trials are evaluating the safety profile of 181828-06-8 in humans, which will be critical for its translation into clinical practice.

In conclusion, the convergence of PASP and 181828-06-8 represents a compelling frontier in biomedicine and materials science. Their combined properties offer innovative solutions for drug delivery, agriculture, and environmental sustainability. Future research should focus on mechanistic studies to elucidate their interactions and expand their applications across diverse fields.